Cas no 681170-97-8 (N-[4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide)

• Product Name: N-[4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide
• CAS No: 681170-97-8
• MF: C₁₆H₁₁N₃O₅S₂
• MW: 389.40564084053
• CID: 5778620
• PubChem ID: 23797374
• Update Time: 2025-07-01

N-[4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-(4-nitrothiophen-2-yl)thiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide
• F0537-0651
• 681170-97-8
• AKOS024581349
• Oprea1_488462
• N-[4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• N-[4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide
• 1,4-Benzodioxin-2-carboxamide, 2,3-dihydro-N-[4-(4-nitro-2-thienyl)-2-thiazolyl]-

• Inchi： 1S/C16H11N3O5S2/c20-15(13-6-23-11-3-1-2-4-12(11)24-13)18-16-17-10(8-26-16)14-5-9(7-25-14)19(21)22/h1-5,7-8,13H,6H2,(H,17,18,20)
• InChI Key： QTSDVQFXHQQDIN-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC(=CS2)[N+](=O)[O-])N=C1NC(C1COC2C=CC=CC=2O1)=O

Computed Properties

• Exact Mass: 389.01401281g/mol
• Monoisotopic Mass: 389.01401281g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 163Ų

Experimental Properties

• Density: 1.581±0.06 g/cm3(Predicted)
• pka: 6.15±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on N-[4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide

N-[4-(4-Nitrothiophen-2-yl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide: A Multifunctional Compound with Promising Therapeutic Potential

N-[4-(4-Nitrothiophen-2-yl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide (CAS No. 681170-97-8) is a complex heterocyclic compound that has garnered significant attention in recent years due to its unique molecular architecture and potential therapeutic applications. This molecule combines multiple pharmacophore elements, including a thiazole ring, a benzodioxine core, and a nitrothiophene substituent, which collectively contribute to its biological activity. The compound's structural complexity and functional groups make it a candidate for further exploration in drug discovery programs targeting inflammatory diseases, cancer, and neurodegenerative disorders.

The thiazole ring is a key structural feature of this molecule, as it is known to participate in various biological interactions. The nitrothiophene substituent introduces electron-withdrawing properties that may modulate the molecule's reactivity and binding affinity to target proteins. The benzodioxine core provides a rigid scaffold that enhances the compound's stability and may influence its pharmacokinetic profile. These structural elements collectively define the N-[4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide as a multifunctional molecule with potential applications in multiple therapeutic areas.

Recent studies have highlighted the N-[4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide's potential as an anti-inflammatory agent. In vitro experiments have demonstrated its ability to inhibit the activity of key inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), which are implicated in the pathogenesis of chronic inflammatory diseases. These findings align with broader trends in drug development, where the focus has shifted toward targeting specific molecular pathways involved in inflammation. The N-[4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide's ability to modulate these pathways suggests its potential as a therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, the N-[4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide has shown promising activity in preclinical models of cancer. Research published in 2023 in the *Journal of Medicinal Chemistry* reported that this compound exhibits selective cytotoxicity against cancer cell lines while sparing normal cells. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell cycle progression, which are critical processes in cancer biology. These findings are particularly relevant given the increasing focus on targeted therapies that minimize systemic toxicity.

The N-[4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide's structural diversity also makes it a valuable tool for studying molecular interactions. The presence of multiple heterocyclic rings and functional groups allows for the design of derivatives with tailored properties. For instance, modifications to the benzodioxine core or the nitrothiophene substituent could enhance the compound's solubility, metabolic stability, or binding affinity to specific receptors. Such structural optimizations are critical for advancing the N-[4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide into clinical applications.

Despite its promising properties, the N-[4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide remains in the early stages of research. Ongoing studies are focused on elucidating its full pharmacological profile, including its interactions with other drugs and its potential side effects. Additionally, efforts are being made to develop efficient synthetic routes for large-scale production, which is essential for transitioning from laboratory research to clinical trials.

The N-[4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide represents a compelling example of how complex molecular structures can be leveraged to address unmet medical needs. Its unique combination of pharmacophore elements and biological activity positions it as a candidate for further exploration in the development of novel therapeutics. As research in this area progresses, the N-[4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide may contribute to advancements in the treatment of inflammatory, oncological, and neurodegenerative diseases.